Cas no 1361899-64-0 (2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl
• CAS No: 1361899-64-0
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4993341
• Update Time: 2025-06-13

2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-10-3-1-2-9(12(10)15)8-5-4-7(6-11(8)16)13(17,18)19/h1-6H
• InChI Key： QCMJHQSOWRXRFS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(C(F)(F)F)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl

Introduction to 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl (CAS No. 1361899-64-0)

2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl, identified by its CAS number 1361899-64-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its unique substitution pattern, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The molecular structure of 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl consists of two benzene rings connected by a carbon-carbon bond, with specific halogen atoms and fluorine substituents strategically placed to enhance its functionality. The presence of chlorine atoms at the 2 and 3 positions, along with a trifluoromethyl group at the 4' position and a fluorine atom at the 2' position, imparts distinct electronic and steric properties to the molecule. These features contribute to its reactivity and make it a promising building block for synthesizing more complex compounds.

In recent years, 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl has been extensively studied for its potential applications in the pharmaceutical industry. Its biphenyl core is a common motif in many biologically active molecules, and the halogenated substituents can be further modified to develop novel drug candidates. For instance, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The electron-withdrawing nature of the fluorine and trifluoromethyl groups enhances the binding affinity of these inhibitors to their target proteins, improving their therapeutic efficacy.

The compound's unique electronic properties also make it attractive for applications in materials science. Specifically, 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl has been investigated as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorine atoms can influence the energy levels of the molecule, affecting its ability to absorb and emit light. This property is particularly useful in designing more efficient OLEDs for display technologies and solar cells for renewable energy applications. Recent studies have demonstrated that incorporating this compound into OLED materials can lead to improved device performance, including higher brightness and longer operational lifetimes.

2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl presents an interesting challenge for organic chemists due to its complex substitution pattern. Various synthetic routes have been developed over the years, each with its own advantages and limitations. One common approach involves the halogenation of biphenyl derivatives followed by selective fluorination and trifluoromethylation. These reactions often require careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have also enabled more efficient synthesis routes, reducing the need for hazardous reagents and minimizing waste generation. 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl. For example, photochemical methods have been investigated as an alternative to traditional thermal reactions. These methods offer several benefits, including milder reaction conditions and improved selectivity. Additionally, biocatalytic approaches using enzymes have shown promise in facilitating specific transformations within the molecule's structure. Such innovations not only enhance the efficiency of synthesis but also align with global efforts to promote environmentally friendly chemical processes. 2,3-Dichloro-2'-fluoro-4'-trifluoromethyl-biphenyl (CAS No. 1361899-64-0) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable it to serve as a valuable intermediate in drug development and as a component in advanced technological applications. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in scientific advancements across multiple disciplines.